Cas no 114152-20-4 (2-(Chloromethyl)-1,3,4-trifluorobenzene)

2-(Chloromethyl)-1,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a chloromethyl substituent at the 2-position and fluorine atoms at the 1, 3, and 4 positions of the benzene ring. This structure imparts reactivity at both the chloromethyl group and the electron-deficient aromatic ring, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its stability and influences its electronic properties, facilitating applications in pharmaceuticals, agrochemicals, and specialty materials. Its well-defined reactivity profile allows for selective functionalization, enabling the synthesis of complex fluorinated derivatives. The compound is typically handled under controlled conditions due to the lability of the chloromethyl group.
2-(Chloromethyl)-1,3,4-trifluorobenzene structure
114152-20-4 structure
Product Name:2-(Chloromethyl)-1,3,4-trifluorobenzene
CAS No:114152-20-4
MF:C7H4ClF3
MW:180.554871559143
MDL:MFCD01863175
CID:106188
PubChem ID:15631838
Update Time:2025-10-28

2-(Chloromethyl)-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-1,3,4-trifluorobenzene
    • 2,3,6-TRIFLUOROBENZYL CHLORIDE
    • Benzene,2-(chloromethyl)-1,3,4-trifluoro-
    • Benzene,2-(chloromethyl)-1,3,4-trifluoro
    • Benzene, 2-(chloromethyl)-1,3,4-trifluoro- (9CI)
    • SCHEMBL10472581
    • AKOS006230118
    • MFCD01863175
    • AC8969
    • SY263568
    • XQVJZIBCIQHUKU-UHFFFAOYSA-N
    • EN300-1966658
    • Benzene, 2-(chloromethyl)-1,3,4-trifluoro-
    • 114152-20-4
    • DTXSID00576033
    • DTXCID90526805
    • MDL： MFCD01863175
    • Inchi： 1S/C7H4ClF3/c8-3-4-5(9)1-2-6(10)7(4)11/h1-2H,3H2
    • InChI Key： XQVJZIBCIQHUKU-UHFFFAOYSA-N
    • SMILES： ClCC1C(=CC=C(C=1F)F)F

Computed Properties

  • Exact Mass: 179.99500
  • Monoisotopic Mass: 179.9953623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.391
  • Boiling Point: 169.6°C at 760 mmHg
  • Flash Point: 60.6°C
  • Refractive Index: 1.466
  • PSA: 0.00000
  • LogP: 2.84270

2-(Chloromethyl)-1,3,4-trifluorobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(Chloromethyl)-1,3,4-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1966658-0.05g
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Enamine
EN300-1966658-0.1g
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Enamine
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